4(3H)-Quinazolinone, 2-methylthio-3-phenyl-

• IUPAC Name: 2-methylsulfanyl-3-phenylquinazolin-4-one
• InChI: InChI=1S/C15H12N2OS/c1-19-15-16-13-10-6-5-9-12(13)14(18)17(15)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key: RIXNXRQGSOJIKY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC=C3
• Molecular Formula: C15H12N2OS
• DSSTOX Substance ID: DTXSID60224765
• Molecular Weight: 268.3 g/mol
• CAS RN: 73987-32-3

Description

“4(3H)-Quinazolinone, 2-methylthio-3-phenyl-” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of “4(3H)-Quinazolinone, 2-methylthio-3-phenyl-” is not explicitly mentioned in the available resources.

Chemical Reactions Analysis

The specific chemical reactions involving “4(3H)-Quinazolinone, 2-methylthio-3-phenyl-” are not detailed in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4(3H)-Quinazolinone, 2-methylthio-3-phenyl-” are not explicitly detailed in the available resources.

Scientific Research Applications

Corrosion Inhibition

Quinazolinone derivatives, including those structurally related to "4(3H)-Quinazolinone, 2-methylthio-3-phenyl-," have been studied for their corrosion inhibition properties. For instance, Errahmany et al. (2020) synthesized new quinazolinone compounds and evaluated their efficiency as corrosion inhibitors for mild steel in an acidic medium. They found these compounds to be effective, with inhibition efficiencies increasing with concentration. This study underscores the potential of quinazolinone derivatives in protecting metals against corrosion in industrial applications (Errahmany et al., 2020).

Antimicrobial and Antifungal Activities

Quinazolinone derivatives have also shown promise in antimicrobial and antifungal applications. Gupta et al. (2008) synthesized several quinazolinone compounds and screened them for antibacterial and antifungal activities. They reported that these compounds exhibited better antibacterial than antifungal activities, indicating their potential in developing new antimicrobial agents (Gupta et al., 2008).

Biofilm Inhibition

In the realm of biofilm research, Rasapalli et al. (2020) synthesized quinazolinonyl aminopyrimidine derivatives from 2-acyl-4(3H)-quinazolinone and evaluated their biofilm inhibition against Gram-positive and Gram-negative bacteria. Some analogues were found to inhibit biofilm formation efficiently, suggesting their utility in combating biofilm-associated infections (Rasapalli et al., 2020).

Antioxidant Properties

Quinazolinones have also been investigated for their antioxidant properties. Mravljak et al. (2021) synthesized and evaluated 2-substituted quinazolin-4(3H)-ones for their antioxidant activities. They discovered that certain derivatives exhibited potent antioxidant activity, highlighting the potential of quinazolinones in oxidative stress-related conditions (Mravljak et al., 2021).

Chemical Sensing

A study by Zhang et al. (2007) developed a fluorescent chemical sensor based on a quinazolinone derivative for the detection of Fe3+ ions. The sensor demonstrated excellent selectivity and sensitivity, illustrating the application of quinazolinones in environmental monitoring and analytical chemistry (Zhang et al., 2007).

Safety and Hazards

The safety and hazards associated with “4(3H)-Quinazolinone, 2-methylthio-3-phenyl-” are not detailed in the available resources.

Future Directions

The future directions for research and applications of “4(3H)-Quinazolinone, 2-methylthio-3-phenyl-” are not explicitly mentioned in the available resources.